Cy-vBRIDP
Overview
Description
Cy-vBRIDP, also known as Dicyclohexyl(1-methyl-2,2-diphenylvinyl)phosphine or 2-(Dicyclohexylphosphino)-1,1-diphenyl-1-propene, is a phosphine ligand . It has an empirical formula of C27H35P and a molecular weight of 390.54 .
Molecular Structure Analysis
The molecular structure of Cy-vBRIDP consists of a phosphorus atom bonded to a vinyl group (1-methyl-2,2-diphenylvinyl) and two cyclohexyl groups . The InChI string representation of its structure isInChI=1S/C27H35P/c1-22(27(23-14-6-2-7-15-23)24-16-8-3-9-17-24)28(25-18-10-4-11-19-25)26-20-12-5-13-21-26/h2-3,6-9,14-17,25-26H,4-5,10-13,18-21H2,1H3
. Chemical Reactions Analysis
Cy-vBRIDP is suitable for various types of coupling reactions, including Buchwald-Hartwig Cross Coupling, Heck Reaction, Hiyama Coupling, Negishi Coupling, Sonogashira Coupling, Stille Coupling, and Suzuki-Miyaura Coupling .Physical And Chemical Properties Analysis
Cy-vBRIDP is a solid at room temperature. Its melting point is between 124-130 °C . It has a high logP value of 7.8, indicating that it is very hydrophobic .Scientific Research Applications
Suzuki-Miyaura Coupling
- Scientific Field: Organic Chemistry
- Application Summary: Cy-vBRIDP is used as a ligand in the Suzuki-Miyaura cross-coupling reaction, which is a type of palladium-catalyzed cross-coupling method to synthesize carbon-carbon bonds .
- Methods of Application: The reaction typically involves the use of a palladium catalyst, a base, and the Cy-vBRIDP ligand .
- Results or Outcomes: The use of Cy-vBRIDP in this reaction has been shown to improve the efficiency and versatility of the Suzuki-Miyaura coupling .
Buchwald-Hartwig Amination
- Scientific Field: Organic Chemistry
- Application Summary: Cy-vBRIDP is used in the Buchwald-Hartwig amination, a palladium-catalyzed process used to form carbon-nitrogen bonds .
- Methods of Application: The reaction involves the use of a palladium catalyst, a base, and the Cy-vBRIDP ligand .
- Results or Outcomes: The use of Cy-vBRIDP in this reaction has been shown to improve the efficiency and versatility of the Buchwald-Hartwig amination .
Sonogashira Coupling
- Scientific Field: Organic Chemistry
- Application Summary: Cy-vBRIDP is used in the Sonogashira coupling, a reaction used to form carbon-carbon bonds between an aryl or vinyl halide and a terminal alkyne .
- Methods of Application: The reaction typically involves the use of a palladium catalyst, a copper co-catalyst, a base, and the Cy-vBRIDP ligand .
- Results or Outcomes: The use of Cy-vBRIDP in this reaction has been shown to improve the efficiency and versatility of the Sonogashira coupling .
[4 + 2] and [4 + 3] Cycloadditions in Gold-Catalyzed Reactions of Allene-Diene
- Scientific Field: Organic Chemistry
- Application Summary: Cy-vBRIDP is used in [4 + 2] and [4 + 3] cycloadditions in gold-catalyzed reactions of allene-diene .
- Methods of Application: The reaction typically involves the use of a gold catalyst and the Cy-vBRIDP ligand .
- Results or Outcomes: The use of Cy-vBRIDP in this reaction has been shown to improve the efficiency and versatility of the cycloadditions .
Palladium Catalyzed Coupling Reactions
- Scientific Field: Organic Chemistry
- Application Summary: Cy-vBRIDP is used in various palladium-catalyzed coupling reactions, including the Miyaura-Suzuki, Buchwald-Hartwig, Sonogashira, Heck, aryl etherification, and carbonylation reactions .
- Methods of Application: The reaction typically involves the use of a palladium catalyst and the Cy-vBRIDP ligand .
- Results or Outcomes: The use of Cy-vBRIDP in these reactions has been shown to improve the efficiency and versatility of the palladium-catalyzed coupling reactions .
Catalyst for Cycloaddition Reactions
- Scientific Field: Organic Chemistry
- Application Summary: Cy-vBRIDP is used as a catalyst for cycloaddition reactions .
- Methods of Application: The reaction typically involves the use of a catalyst and the Cy-vBRIDP ligand .
- Results or Outcomes: The use of Cy-vBRIDP in this reaction has been shown to improve the efficiency and versatility of the cycloaddition reactions .
Catalyst for Cycloaddition Reactions
- Scientific Field: Organic Chemistry
- Application Summary: Cy-vBRIDP is used as a catalyst for cycloaddition reactions .
- Methods of Application: The reaction typically involves the use of a catalyst and the Cy-vBRIDP ligand .
- Results or Outcomes: The use of Cy-vBRIDP in this reaction has been shown to improve the efficiency and versatility of the cycloaddition reactions .
Safety And Hazards
Future Directions
properties
IUPAC Name |
dicyclohexyl(1,1-diphenylprop-1-en-2-yl)phosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H35P/c1-22(27(23-14-6-2-7-15-23)24-16-8-3-9-17-24)28(25-18-10-4-11-19-25)26-20-12-5-13-21-26/h2-3,6-9,14-17,25-26H,4-5,10-13,18-21H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMSBPYCREGBACF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C1=CC=CC=C1)C2=CC=CC=C2)P(C3CCCCC3)C4CCCCC4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H35P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40475778 | |
Record name | Cy-vBRIDP | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40475778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cy-vBRIDP | |
CAS RN |
384842-24-4 | |
Record name | Cy-vBRIDP | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40475778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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